Cas no 2097952-27-5 (2-[3-(Furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid)

• Product Name: 2-[3-(Furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid
• CAS No: 2097952-27-5
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5724051
• PubChem ID: 122238897
• Update Time: 2025-05-21

2-[3-(Furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• starbld0026678
• AKOS040811821
• 2-(3-(Furan-2-yl)-6-oxopyridazin-1(6H)-yl)propanoic acid
• F1967-6704
• 2097952-27-5
• 2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]propanoic acid
• 2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid
• 2-[3-(Furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid

• Inchi： 1S/C11H10N2O4/c1-7(11(15)16)13-10(14)5-4-8(12-13)9-3-2-6-17-9/h2-7H,1H3,(H,15,16)
• InChI Key： RJGOACYJQZNMOI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC(N(C(C(=O)O)C)N=1)=O

Computed Properties

• Exact Mass: 234.06405680g/mol
• Monoisotopic Mass: 234.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-[3-(Furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid

Comprehensive Overview of 2-[3-(Furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid (CAS No. 2097952-27-5)

2-[3-(Furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid (CAS No. 2097952-27-5) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its furan and pyridazine moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its role as a bioactive scaffold, which may contribute to the design of novel therapeutic agents targeting inflammation, metabolic disorders, and other health conditions.

The molecular structure of 2-[3-(Furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid combines a furan ring with a pyridazine core, linked to a propanoic acid side chain. This arrangement enhances its potential for hydrogen bonding and interaction with biological targets, making it a promising candidate for medicinal chemistry applications. Recent studies highlight its relevance in addressing oxidative stress and cellular signaling pathways, topics that are currently trending in scientific literature and public health discussions.

In the context of drug design, this compound's heterocyclic framework aligns with the growing demand for small-molecule inhibitors and enzyme modulators. Its furan-pyridazine hybrid structure is analogous to other clinically relevant molecules, which has spurred interest in its structure-activity relationships (SAR). Researchers are exploring its potential as a lead compound for treating chronic diseases, a topic frequently searched in academic and industry databases.

The synthesis of 2-[3-(Furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid involves multi-step organic reactions, often starting from furan-2-carbaldehyde and hydrazine derivatives. Optimizing its yield and purity is critical for high-throughput screening in drug development. Given the rising interest in sustainable chemistry, recent efforts focus on greener synthetic routes, such as catalysis and microwave-assisted reactions, to reduce environmental impact.

From a biochemical perspective, this compound's carboxylic acid group enhances its solubility and bioavailability, key factors in pharmacokinetic studies. Its potential to interact with proteins and receptors makes it a subject of computational modeling and molecular docking simulations. These techniques are widely discussed in AI-driven drug discovery, a hot topic in both scientific and tech communities.

In summary, 2-[3-(Furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propanoic acid represents a versatile compound with broad implications for biomedical research. Its unique structure and functional groups position it as a valuable tool for addressing contemporary challenges in precision medicine and therapeutic innovation. As interest in personalized healthcare grows, this compound may play a pivotal role in future breakthroughs.